Cas no 92950-42-0 (13-Oxo-10-deacetyl Baccatin III)

13-Oxo-10-deacetyl Baccatin III structure

92950-42-0 structure

Product Name:13-Oxo-10-deacetyl Baccatin III

CAS No:92950-42-0

MF:C₂₉H₃₄O₁₀

MW:542.574269771576

CID:1062999

Update Time:2024-10-26

13-Oxo-10-deacetyl Baccatin III Chemical and Physical Properties

Names and Identifiers

- 13-Oxo-10-deacetyl Baccatin III
- 10-Deacetyl-13-oxobaccatin III
- 13-Oxo-10-deacetyl B
- (2aR,4S,4aS,6R,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-2a,4,4a,10,11,12,12a,12b-octahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-5,9(3H,6H)-dione (ACI)
- 7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-5,9(3H,6H)-dione, 12b-(acetyloxy)-12-(benzoyloxy)-2a,4,4a,10,11,12,12a,12b-octahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-, [2aR-(2aα,4β,4aβ,6β,11α,12α,12aα,12bα)]- (ZCI)
- Inchi： 1S/C29H34O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,18-19,21-22,24,32-33,36H,11-13H2,1-5H3/t18-,19+,21+,22-,24-,27+,28-,29+/m0/s1
- InChI Key： WMZBAMYUOYXRSF-RIFKXWPOSA-N
- SMILES： O([C@@]12CO[C@@H]1C[C@H](O)[C@@]1([C@@H]2[C@@H]([C@@]2(CC(=O)C(C)=C([C@H](C1=O)O)C2(C)C)O)OC(C1C=CC=CC=1)=O)C)C(=O)C

Computed Properties

Exact Mass: 542.21500

Experimental Properties

PSA: 156.66000
LogP: 1.29000

13-Oxo-10-deacetyl Baccatin III Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O850110-5mg	13-Oxo-10-deacetyl Baccatin III	92950-42-0		5mg	$ 181.00	2023-09-06
TRC	O850110-50mg	13-Oxo-10-deacetyl Baccatin III	92950-42-0		50mg	$ 1431.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-477828-5 mg	13-Oxo-10-deacetyl Baccatin III,	92950-42-0		5mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-477828-5mg	13-Oxo-10-deacetyl Baccatin III,	92950-42-0		5mg	￥2858.00	2023-09-05
A2B Chem LLC	AH89323-5mg	10-Deacetyl-13-oxobaccatin III	92950-42-0		5mg	$283.00	2023-12-29
A2B Chem LLC	AH89323-50mg	10-Deacetyl-13-oxobaccatin III	92950-42-0		50mg	$1408.00	2023-12-29
A2B Chem LLC	AH89323-20mg	10-Deacetyl-13-oxobaccatin III	92950-42-0	≥98%	20mg	$677.00	2024-07-18

13-Oxo-10-deacetyl Baccatin III Production Method

Production Method 1

32981-86-5

92950-42-0

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane

Reference

: Baccatin III derivatives: reduction of the C-11, C-12 double bond

Marder, Raphaele; Dubois, Joelle; Guenard, Daniel; Gueritte-Voegelein, Francoise; Potier, Pierre, Tetrahedron, 1995, 51(7), 1985-94

Production Method 2

32981-86-5

92950-42-0

Reaction Conditions

1.1 Reagents: Periodic acid (H5IO6) Solvents: 1,4-Dioxane , Water

Reference

: The chemistry of occurrence of taxane derivatives. XIII. The oxidation of 10-deacetylbaccatin III

Appendino, Giovanni; Fenoglio, Ivana; Cravotto, Giancarlo; Varese, Marcella; Gariboldi, Pierluigi; et al, Gazzetta Chimica Italiana, 1994, 124(6), 253-7

Production Method 3

32981-86-5

92950-42-0

Reaction Conditions

1.1 Solvents: Acetone ; rt → -50 °C; 20 min, -50 °C
1.2 Reagents: Isopropanol

Reference

: Preparation and pharmaceutical composition of Δ12,13-isotaxol analogs for use as antineoplastic agents

, United States, , ,

Production Method 4

32981-86-5

92950-42-0

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol , Dichloromethane ; 1 h, -78 °C

Reference

: Diastereoselective 14β-Hydroxylation of Baccatin III Derivatives

Baldelli, Eleonora; Battaglia, Arturo; Bombardelli, Ezio; Carenzi, Giacomo; Fontana, Gabriele; et al, Journal of Organic Chemistry, 2003, 68(25), 9773-9779

Production Method 5

32981-86-5

92950-42-0

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol , Dichloromethane ; -78 °C
1.2 Reagents: Dimethyl sulfide , Pyridine ; rt

Reference

: A process for the preparation of 14--hydroxybaccatin III 1,14-carbonate

, World Intellectual Property Organization, , ,

Production Method 6

92950-42-0

Reaction Conditions

Reference

: Semi-synthetic taxanes with anti-tumoral activity

, World Intellectual Property Organization, , ,

Production Method 7

32981-86-5

92950-42-0

1162262-53-4

1162262-52-3

92950-45-3

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; overnight, rt

Reference

: Modification of taxane A ring via maneuvering of the C-11 double bond of 10-deacetylbaccatin III to get novel rearranged taxoids

Chakraborty, Vaishali; Bordoloi, Manobjyoti, Letters in Organic Chemistry, 2008, 5(8), 687-691